Cas no 1707581-15-4 (6-Bromo-2-morpholinonitrobenzene)

• Product Name: 6-Bromo-2-morpholinonitrobenzene
• CAS No: 1707581-15-4
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 4704098
• Update Time: 2025-08-03

6-Bromo-2-morpholinonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-morpholinonitrobenzene
• 4-(3-Bromo-2-nitrophenyl)morpholine
• 6-Bromo-2-morpholinonitrobenzene

• Inchi： 1S/C10H11BrN2O3/c11-8-2-1-3-9(10(8)13(14)15)12-4-6-16-7-5-12/h1-3H,4-7H2
• InChI Key： FWHYZOKAMYNIFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 6-Bromo-2-morpholinonitrobenzene

Recent Advances in the Study of 6-Bromo-2-morpholinonitrobenzene (CAS: 1707581-15-4) in Chemical Biology and Pharmaceutical Research

6-Bromo-2-morpholinonitrobenzene (CAS: 1707581-15-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, providing valuable insights into its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its role in advancing our understanding of chemical biology and its implications for drug development.

The synthesis of 6-Bromo-2-morpholinonitrobenzene has been optimized in recent studies, with researchers employing novel catalytic methods to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further biological testing. Additionally, the structural elucidation of 6-Bromo-2-morpholinonitrobenzene has been achieved through advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its molecular configuration and stability under various conditions.

In terms of biological activity, 6-Bromo-2-morpholinonitrobenzene has shown promising results in preliminary assays targeting specific enzymatic pathways. For instance, it has been identified as a potential inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or anticancer agents. Further in vitro and in vivo studies are underway to validate these observations and explore its pharmacokinetic properties.

The mechanistic studies of 6-Bromo-2-morpholinonitrobenzene have revealed its interaction with key cellular targets, shedding light on its mode of action at the molecular level. Computational modeling and molecular docking simulations have been employed to predict binding affinities and identify potential off-target effects. These studies are essential for optimizing the compound's efficacy and minimizing adverse effects in future therapeutic applications.

In conclusion, the recent research on 6-Bromo-2-morpholinonitrobenzene (CAS: 1707581-15-4) underscores its potential as a valuable tool in chemical biology and a promising candidate for drug development. The ongoing studies are expected to provide deeper insights into its biological activities and therapeutic applications, paving the way for its eventual translation into clinical use. Researchers and industry professionals are encouraged to stay updated on these developments, as they may have significant implications for the future of pharmaceutical science.